Cas no 1514394-49-0 (4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE)

• Product Name: 4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE
• CAS No: 1514394-49-0
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• MDL: MFCD24141221
• CID: 5244593
• Update Time: 2025-10-30

4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 4-chloro-2-methyl-5-(1-methylethyl)phenyl ester
• 4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE

• MDL： MFCD24141221
• Inchi： 1S/C11H12Cl2O2/c1-6(2)8-5-10(15-11(13)14)7(3)4-9(8)12/h4-6H,1-3H3
• InChI Key： YQWSBZCGFFLRCD-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=CC(C(C)C)=C(Cl)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE

4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE (CAS No. 1514394-49-0): An Overview

4-Chloro-2-methyl-5-(propan-2-yl)phenyl chloroformate (CAS No. 1514394-49-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique molecular structure, has a wide range of applications, from synthetic intermediates to functional materials. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 4-chloro-2-methyl-5-(propan-2-yl)phenyl chloroformate, highlighting the latest research findings and its significance in various scientific domains.

Chemical Structure and Properties

The molecular formula of 4-chloro-2-methyl-5-(propan-2-yl)phenyl chloroformate is C₁₃H₁₃Cl₂O₃, with a molecular weight of approximately 286.14 g/mol. The compound features a substituted phenyl ring with a chloroformate group attached to it. The presence of the chlorine and methyl groups imparts unique chemical properties, such as enhanced reactivity and stability under various conditions. The chloroformate functional group is particularly reactive, making it an excellent intermediate for further chemical transformations.

Synthesis Methods

The synthesis of 4-chloro-2-methyl-5-(propan-2-yl)phenyl chloroformate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloro-2-methyl-5-(propan-2-yl)phenol with phosgene or a phosgene equivalent such as triphosgene. This reaction typically proceeds under controlled conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using carbon dioxide as a phosgene substitute in the synthesis process.

Solubility and Stability

4-Chloro-2-methyl-5-(propan-2-yl)phenyl chloroformate exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its solubility can be influenced by factors such as temperature and the presence of other solutes. The compound is stable under normal storage conditions but should be protected from moisture and high temperatures to prevent degradation. Recent studies have shown that the stability of this compound can be further enhanced by encapsulation techniques or by forming stable complexes with other molecules.

Applications in Pharmaceuticals

In the pharmaceutical industry, 4-chloro-2-methyl-5-(propan-2-yl)phenyl chloroformate has shown promise as a key intermediate in the synthesis of various drugs. Its reactivity and functional group versatility make it suitable for constructing complex molecular architectures required for drug development. For instance, it has been used in the synthesis of antiviral agents, anti-inflammatory drugs, and anticancer compounds. Recent research has focused on optimizing synthetic pathways to improve yield and reduce side reactions, thereby enhancing the overall efficiency of drug production processes.

Mechanistic Studies and Reactivity

The reactivity of 4-chloro-2-methyl-5-(propan-2-yl)phenyl chloroformate has been extensively studied using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry. These studies have provided valuable insights into the mechanisms governing its chemical transformations. For example, the nucleophilic substitution reactions involving this compound have been well-characterized, revealing the importance of steric and electronic factors in determining reaction outcomes.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-chloro-2-methyl-5-(propan-2-yl)phenyl chloroformate is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in suitable containers away from incompatible materials.

FUTURE PERSPECTIVES AND RESEARCH DIRECTIONS

The future of research on 4-chloro-2-methyl-5-(propan-2-ylyl)phenyl chloroformate is promising, with ongoing efforts aimed at expanding its applications and improving its synthetic accessibility. One area of interest is the development of novel catalysts that can enhance the efficiency of reactions involving this compound. Additionally, there is growing interest in exploring its potential use in materials science, particularly in the synthesis of advanced polymers and functional materials with unique properties.

In conclusion, 4-chloro-2-methyl-5-(propan-ylyl)phenyl chloroformate (CAS No. 1514394-490) is a versatile organic compound with significant potential in various scientific fields. Its unique chemical properties make it an attractive candidate for further research and development, opening up new avenues for innovation in chemistry, pharmaceuticals, and materials science.